Cas no 301321-51-7 (Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate)

• Product Name: Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate
• CAS No: 301321-51-7
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• MDL: MFCD00718193
• CID: 3062084
• PubChem ID: 2864928
• Update Time: 2025-06-29

Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• <br>Ethyl 4-(2-methoxyphenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidin ecarboxylate
• ethyl4-(2-methoxyphenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• HMS1475N05
• SMR000104093
• ethyl 4-(2-methoxyphenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• SR-01000409333
• ethyl 6-(2-methoxyphenyl)-3,4-dimethyl-2-oxo-1,6-dihydropyrimidine-5-carboxylate
• 301321-51-7
• SR-01000409333-1
• AKOS000655308
• HA-0241
• NCGC00079548-02
• ethyl 4-(2-methoxyphenyl)-1,6-dimethyl-2-oxo-3,4-dihydropyrimidine-5-carboxylate
• STK084525
• CS-0320505
• SB58073
• BRD-A74839453-001-01-9
• AKOS016340190
• IDI1_019961
• Oprea1_406324
• Oprea1_556728
• ChemDiv3_000995
• CHEMBL1528706
• MFCD00718193
• ethyl 4-(2-methoxyphenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
• MLS000108131
• HMS2184H24
• ethyl 4-(2-methoxyphenyl)-1,6-dimethyl-2- oxo-1,2,3,4-tetrahydro-5-pyrimidine carboxylate
• Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate

• MDL： MFCD00718193
• Inchi： 1S/C16H20N2O4/c1-5-22-15(19)13-10(2)18(3)16(20)17-14(13)11-8-6-7-9-12(11)21-4/h6-9,14H,5H2,1-4H3,(H,17,20)
• InChI Key： GMSGJVLSLJWIQD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)N(C)C(NC1C1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų

Additional information on Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate

Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate (CAS No. 301321-51-7): A Comprehensive Overview

Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate, identified by its CAS number 301321-51-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their biological activity and therapeutic potential. The structural features of this compound, particularly its Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate moiety, make it a promising candidate for further investigation in various pharmacological applications.

The pyrimidine core of this compound is a key pharmacophore that contributes to its biological activity. Pyrimidines are fundamental components of nucleic acids and play a crucial role in many biological processes. The presence of the 1,6-Dimethyl group and the 2-Oxo functionality further enhances the compound's potential by introducing specific steric and electronic properties that can interact with biological targets. The ester group at the carboxyl position not only influences the solubility and metabolic stability of the molecule but also provides a handle for further chemical modifications.

In recent years, there has been growing interest in developing novel pyrimidine-based compounds for their therapeutic effects. These compounds have shown promise in various areas, including antiviral, anticancer, and anti-inflammatory applications. The Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate structure has been investigated for its potential to interact with enzymes and receptors involved in disease pathways. For instance, studies have suggested that this compound may inhibit specific kinases or modulate transcription factors relevant to cancer progression.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include condensation reactions to form the pyrimidine ring and subsequent functionalization to introduce the 4-(2-Methoxyphenyl) and 1,6-Dimethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications. These methods are essential for constructing complex molecular architectures while maintaining the integrity of the core pharmacophore.

The pharmacological properties of Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate have been explored through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to interact with target proteins at submicromolar concentrations, suggesting potent biological activity. Additionally, preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles when administered orally or intravenously. These findings indicate its potential as a lead compound for further development into a therapeutic agent.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict binding modes and interactions with biological targets. These simulations provide valuable insights into how the structure of Ethyl 4-(2-Methoxyphenyl)-1,6-Dimethyl-2-Oxo-1,2,3,4-Tetrahydro-5-Pyrimidinecarboxylate interacts with its intended receptors or enzymes. This information is crucial for optimizing the molecule's potency and selectivity.

In conclusion，Ethyl 4-(2-Methoxyphenyl)-1，6-Dimethyl - 2 - Oxo - 1， 2 ， 3 ， 4 - Tetrahydro - 5 - Pyrimidinecarboxylate (CAS No .301321 -51 -7) represents a significant advancement in pharmaceutical chemistry . Its unique structural features ， coupled with promising pharmacological properties ， make it an attractive candidate for further development . As research continues to uncover new therapeutic applications for pyrimidine-based compounds ， Ethyl 4-( 2 - Methoxyphenyl ) - 1 ，6 - Dimethyl - 2 - Oxo - 1 ， 2 ，3，4-Tetrahydro -5-Pyrimidinecarboxylate is poised to play a vital role in addressing unmet medical needs . The integration of synthetic chemistry ， computational modeling ， and preclinical studies will be essential in realizing its full therapeutic potential .